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Compound of Interest

Bis(p-
Compound Name:

aminophenoxy)dimethylsilane

Cat. No.: B075184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for Bis(p-aminophenoxy)dimethylsilane (CAS No. 1223-16-1). The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties

Bis(p-aminophenoxy)dimethylsilane is an organosilane compound. A summary of its key
chemical and physical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula C14H18N20:2Si [1112]
Molecular Weight 274.39 g/mol [1][2]
Appearance CoIorI-ess to light yellow liquid 2]
or solid

Melting Point 64-65°C [3]

Boiling Point 195°C @ 0.5 mmHg [3]

Flash Point >110°C [3]

Density 1.15 g/cm? (Predicted) [3]

Reacts slowly with water.
Solubility Soluble in some organic

solvents.

Hazard Identification and Classification

Bis(p-aminophenoxy)dimethylsilane is classified as an irritant. The following table
summarizes its classification under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

Skin
] o H315: Causes ) i
Corrosion/Irritatio 2 S Irritant Warning
skin irritation
n

Serious Eye H319: Causes
Damage/Eye 2A serious eye Irritant Warning
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure 3 cause respiratory  Irritant Warning
(Respiratory tract irritation
irritation)
Source:[1]

Primary Hazards:
 Skin Irritation: Causes skin irritation upon contact.[1][4]
e Eye Irritation: Causes serious eye irritation.[1][4]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][4]

Toxicological Information

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for Bis(p-aminophenoxy)dimethylsilane are not readily available in the
public domain. However, the GHS classification indicates that the primary toxicological
concerns are related to its irritant properties.

For the broader class of organosilicon compounds (silanes and siloxanes), toxicological profiles
can vary widely. Some siloxanes are noted for their potential as endocrine disruptors and
persistence in the environment.[1] While direct extrapolation is not possible, this highlights the
importance of handling all organosilicon compounds with appropriate safety precautions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://madesafe.org/blogs/viewpoint/chemical-profile-siloxanes-silanes
https://madesafe.org/blogs/viewpoint/chemical-profile-siloxanes-silanes
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_p-aminophenoxy_dimethylsilane
https://madesafe.org/blogs/viewpoint/chemical-profile-siloxanes-silanes
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_p-aminophenoxy_dimethylsilane
https://madesafe.org/blogs/viewpoint/chemical-profile-siloxanes-silanes
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_p-aminophenoxy_dimethylsilane
https://www.benchchem.com/product/b075184?utm_src=pdf-body
https://madesafe.org/blogs/viewpoint/chemical-profile-siloxanes-silanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the safety and hazard assessment of Bis(p-
aminophenoxy)dimethylsilane are not publicly available. However, standardized OECD
(Organisation for Economic Co-operation and Development) guidelines are typically followed
for assessing skin and eye irritation. These in vitro methods are designed to replace traditional
animal testing.

Example of a Standard In Vitro Skin Irritation Test Protocol (Based on OECD TG 439):
» Test System: Reconstructed human epidermis (RhE) tissue model.

e Procedure:

o

A small amount of the test substance is applied topically to the surface of the RhE tissue.

[¢]

The tissue is incubated for a defined period (e.g., 60 minutes).

[e]

After incubation, the test substance is removed by rinsing.

o

The tissues are then incubated for a further period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

 Viability Assessment:

o Cell viability is measured using a colorimetric assay, such as the MTT assay. In this assay,
viable cells reduce the yellow MTT tetrazolium salt to a purple formazan product.

o The amount of formazan produced is proportional to the number of viable cells and is
quantified by measuring the optical density.

o Classification: The substance is classified as a skin irritant if the tissue viability is reduced
below a certain threshold (e.g., < 50%) compared to a negative control.

Handling, Storage, and First Aid

Safe Handling:
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Handle in a well-ventilated place.[3][5]

Wear suitable protective equipment, including protective gloves, eye protection, and
protective clothing.[5]

Avoid contact with skin, eyes, and clothing.[5]
Prevent the dispersion of dust.[5]
Wash hands and face thoroughly after handling.[5]

Use a local exhaust if dust or aerosol will be generated.[5]

Storage:

Keep container tightly closed.[5]
Store in a cool, dark, and well-ventilated place.[5]
Store away from incompatible materials such as oxidizing agents.[5]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Get medical advice/attention if you feel unwell.[5]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical advice
or attention. Take off contaminated clothing and wash it before reuse.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or
attention.[5]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[5]
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Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:
o Suitable extinguishing media: Dry chemical, foam, water spray, carbon dioxide.[5]

o Specific hazards: The substance may decompose upon combustion or at high temperatures
to generate poisonous fumes, including carbon oxides and nitrogen oxides.[5]

Accidental Release Measures:

Use personal protective equipment.[5]

Keep people away from and upwind of the spill/leak.[5]

Prevent the product from entering drains.[5]

For solids, sweep up the dust to collect it into an airtight container, taking care not to
disperse it.[5]

Dispose of the collected material in accordance with appropriate laws and regulations.[5]

Logical Workflow for Safety and Hazard
Management

The following diagram illustrates the logical workflow for managing the safety and hazards
associated with Bis(p-aminophenoxy)dimethylsilane, from initial identification to emergency
response.
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Caption: Logical workflow for the safe handling and management of Bis(p-
aminophenoxy)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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